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Compound of Interest

Ethyl 12(2),15(2)-

heneicosadienoate

Cat. No.: B15549668

Compound Name:

Despite a comprehensive search of available scientific literature and databases, specific
applications of Ethyl 12(Z),15(Z)-heneicosadienoate in lipidomics research remain largely
undocumented. While the parent compound, 12(Z2),15(Z)-heneicosadienoic acid, is recognized
as an Omega-6 very long-chain polyunsaturated fatty acid with potential biological activities, its
ethyl ester form does not appear to be a commonly utilized tool in the field.

This lack of specific data precludes the creation of detailed application notes and protocols as
requested. Information regarding its use as an internal standard, its metabolic fate, or its
application in specific experimental assays is not currently available in published research.
General lipidomics protocols for sample preparation, extraction, and analysis exist, but none
specifically mention or detail the use of Ethyl 12(Z),15(Z)-heneicosadienoate.

General Properties

While specific research applications are not available, the fundamental properties of Ethyl
12(Z2),15(Z)-heneicosadienoate can be summarized.
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Property Value Reference
Molecular Formula C23H4202 [1112]
Molecular Weight 350.58 g/mol [1]

CAS Number 2692622-87-8 [1][3]

Ethyl (12Z,152)-12,15-
Synonyms ] ] [1]
heneicosadienoate

Theoretical and Potential Applications in Lipidomics

In the absence of direct evidence, we can theorize potential applications for Ethyl 12(Z),15(Z)-
heneicosadienoate in lipidomics research based on the roles of similar lipid molecules.

1. Internal Standard in Mass Spectrometry:

Odd-chain fatty acid esters are sometimes used as internal standards in mass spectrometry-
based lipidomics because they are typically absent or present at very low levels in biological
samples. In theory, a stable isotope-labeled version of Ethyl 12(Z),15(Z)-heneicosadienoate
could serve as an excellent internal standard for the quantification of other fatty acid ethyl

esters.

A generalized workflow for using a fatty acid ethyl ester as an internal standard is depicted

below.
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Caption: A theoretical workflow for using a stable isotope-labeled fatty acid ethyl ester as an
internal standard in a lipidomics experiment.

2. Investigating Fatty Acid Metabolism:
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Fatty acid ethyl esters (FAEES) are non-oxidative metabolites of ethanol and have been
implicated in ethanol-induced organ damage. Ethyl 12(Z),15(Z)-heneicosadienoate could
potentially be used as a substrate to study the enzymes involved in FAEE synthesis (FAEE
synthases and acyl-CoA:ethanol O-acyltransferases) and hydrolysis.

The following diagram illustrates the general enzymatic pathways for FAEE metabolism.
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Caption: General enzymatic pathways of fatty acid ethyl ester (FAEE) metabolism.

Conclusion

While the chemical entity Ethyl 12(Z),15(Z)-heneicosadienoate is known, its practical
application in lipidomics research is not evident from the current body of scientific literature.
The information provided here is based on the general principles of lipidomics and the known
roles of similar molecules. For researchers interested in using this specific compound, it would
be necessary to perform foundational research to validate its suitability for their intended
application, including the development and validation of specific analytical methods and
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experimental protocols. Further investigation into the biological activities of its parent fatty acid
may also provide a rationale for its use in functional lipidomics studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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